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Compound of Interest

Compound Name: 2-Chloroacetimidamide

Cat. No.: B1221562 Get Quote

An in-depth technical guide on the safety of 2-Chloroacetimidamide is not readily available

due to the limited publicly accessible Safety Data Sheet (SDS) information for this specific

compound. Initial searches for "2-Chloroacetimidamide" with the CAS number 2948-47-2 did

not yield relevant safety data; this CAS number is associated with a different compound, 4-(2-

hydroxypropan-2-yl)phenol.

Further investigation has identified the correct CAS number for 2-Chloroacetimidamide as

20846-52-0 and for its more common hydrochloride salt, 2-Chloroacetimidamide
hydrochloride, as 10300-69-3[1][2]. However, comprehensive safety data sheets with detailed

quantitative information and experimental protocols for these compounds are not available in

the public domain.

This guide provides the most current and relevant safety information available for 2-
Chloroacetimidamide and its hydrochloride salt, supplemented with information on the related

but distinct compound, 2-Chloroacetamide, to highlight the importance of accurate chemical

identification.

Chemical Identification and Available Safety Data
It is crucial to distinguish between 2-Chloroacetimidamide and the more well-documented 2-

Chloroacetamide. The structural difference, an imide versus an amide functional group,

significantly alters the chemical and toxicological properties.
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Comprehensive toxicological and physical property data for 2-Chloroacetimidamide and its

hydrochloride salt are limited. The available information is summarized below.

Table 1: Physical and Chemical Properties of 2-Chloroacetimidamide Hydrochloride

Property Value Source(s)

CAS Number 10300-69-3 [2]

Molecular Formula C₂H₅ClN₂·HCl

Molecular Weight 128.99 g/mol [2]

Appearance
Light Brown to Brown Semi-

Solid; Brown to black Solid
[3]

Melting Point 98-103 °C [3][2]

Solubility

Insoluble in water; Slightly

soluble in DMSO and

Methanol

[3]

Stability Hygroscopic [3]

Table 2: Hazard Information for 2-Chloroacetimidamide Hydrochloride

Hazard Classification Source(s)

Hazard Codes Xi (Irritant) [3]

Risk Statements
R36/37/38 (Irritating to eyes,

respiratory system and skin)
[3]

Safety Statements

S26 (In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice), S36 (Wear

suitable protective clothing)

[3]

Hazard Class 8 (Corrosive) [3]

Packing Group III [3]
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2-Chloroacetamide (for comparison)
In contrast, 2-Chloroacetamide (CAS No. 79-07-2) is a well-characterized compound. The

following tables summarize its properties to emphasize the differences and to serve as a

cautionary example of the importance of correct chemical identification.

Table 3: Physical and Chemical Properties of 2-Chloroacetamide

Property Value Source(s)

CAS Number 79-07-2 [4][5]

Molecular Formula C₂H₄ClNO [4]

Molecular Weight 93.51 g/mol [4][5]

Appearance White crystalline powder [6]

Melting Point 116-120 °C [7]

Boiling Point 224.5 °C @ 760 mmHg [7]

Flash Point 170 °C [7]

Vapor Pressure 0.05 mmHg @ 20 °C [5]

Solubility in Water 90 g/L at 25 °C [8]

Table 4: Toxicological Data for 2-Chloroacetamide

Endpoint Species Value Source(s)

LD50 Oral Rat 138 mg/kg [6]

LD50 Oral Mouse 155 mg/kg [6]

LD50 Oral Rabbit 122 mg/kg [6]

Table 5: Hazard Classification of 2-Chloroacetamide
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Hazard Classification Source(s)

Acute Toxicity, Oral Category 3 (Toxic if swallowed) [7][9]

Skin Sensitization
Category 1 (May cause an

allergic skin reaction)
[7][9]

Reproductive Toxicity
Category 2 (Suspected of

damaging fertility)
[7][9]

Experimental Protocols and Handling
Detailed experimental protocols for handling 2-Chloroacetimidamide are not available.

However, based on the limited hazard information for the hydrochloride salt (irritant, corrosive),

the following general safe handling procedures for a hazardous chemical powder should be

followed.

General Laboratory Safe Handling Workflow
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Preparation

Handling

Cleanup and Disposal

Emergency Procedures

Consult SDS and perform risk assessment

Prepare and inspect Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Ensure fume hood is operational

Weigh and handle solid only in a chemical fume hood

Avoid generating dust Keep container tightly closed when not in use

Decontaminate work surfaces

Dispose of waste in a labeled, sealed container

Remove and decontaminate PPE

In case of skin/eye contact, flush with water for 15 minutes

If exposure occurs

Seek immediate medical attention for any exposure

In case of inhalation, move to fresh air

Click to download full resolution via product page

General workflow for safe handling of hazardous chemical powders.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1221562?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationships in Hazard Assessment
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a logical framework for assessing and communicating chemical hazards. The following diagram

illustrates the relationship between hazard identification, classification, and communication for

a substance like 2-Chloroacetamide, which serves as a model due to the lack of data for 2-
Chloroacetimidamide.

Data Evaluation

Hazard Classification

Hazard Communication

Toxicological Data
(e.g., LD50 values)

Acute Toxicity Reproductive Toxicity

Physicochemical Properties
(e.g., Corrosivity)

Skin Sensitization

Safety Data Sheet (SDS)

Product Label

Hazard Pictograms
(e.g., Skull and Crossbones)

Signal Word
(e.g., Danger)

Hazard Statements
(e.g., H301: Toxic if swallowed)

Precautionary Statements
(e.g., P280: Wear protective gloves)

Click to download full resolution via product page

Logical workflow for chemical hazard classification and communication.

In conclusion, while a comprehensive safety data sheet for 2-Chloroacetimidamide is not

publicly available, the limited data on its hydrochloride salt indicates that it should be handled
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as a hazardous substance with appropriate precautions. Researchers, scientists, and drug

development professionals should exercise caution and implement rigorous safety protocols

when handling this compound. It is highly recommended to obtain a detailed SDS from the

supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-chloroacetimidamide | 20846-52-0 [chemicalbook.com]

2. 2-Chloroacetimidamide hydrochloride [myskinrecipes.com]

3. 2-ChloroacetiMidaMide hydrochloride CAS#: 10300-69-3 [amp.chemicalbook.com]

4. scbt.com [scbt.com]

5. 2-Chloroacetamide = 98 79-07-2 [sigmaaldrich.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. fishersci.co.uk [fishersci.co.uk]

8. benchchem.com [benchchem.com]

9. 2-Chloroacetamide CAS 79-07-2 | 802412 [merckmillipore.com]

To cite this document: BenchChem. [2-Chloroacetimidamide safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221562#2-chloroacetimidamide-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221562?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

